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Compound of Interest

Compound Name: BET bromodomain inhibitor 2

Cat. No.: B12420080 Get Quote

Essential Safety and Handling Guide for BET
Bromodomain Inhibitor 2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BET bromodomain inhibitor 2 (CAS No. 1505453-

59-7). Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Chemical and Safety Data
While specific occupational exposure limits (OELs) have not been established for this

compound, it is prudent to handle it as a potent substance.[1][2] The following table

summarizes its key identifiers and hazard information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12420080?utm_src=pdf-interest
https://www.benchchem.com/product/b12420080?utm_src=pdf-body
https://www.benchchem.com/product/b12420080?utm_src=pdf-body
https://www.benchchem.com/product/b12420080?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103036/BET-bromodomain-inhibitor-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC7565.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Product Name BET bromodomain inhibitor [1][2]

CAS Number 1505453-59-7 [1][2]

Molecular Formula C₂₄H₂₀ClN₅O₂ [1][2]

Molecular Weight 445.90 g/mol [1]

GHS Hazard Statements

Harmful if swallowed (H302).

[2] Toxic to aquatic life with

long lasting effects (H410,

H411).[2] May cause damage

to organs through prolonged or

repeated exposure (H373).

GHS Precautionary

Statements

Wash skin thoroughly after

handling (P264).[2] Do not eat,

drink or smoke when using this

product (P270).[2] Avoid

release to the environment

(P273).[2] Do not breathe

dust/fume/gas/mist/vapors/spr

ay (P260).

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling BET bromodomain inhibitor 2.
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PPE Category Item and Specifications Rationale

Eye Protection
Safety goggles with side-

shields.[1][2]

Protects against splashes and

airborne particles.[3]

Hand Protection

Chemical-resistant protective

gloves (e.g., disposable nitrile).

[1][2][3]

Prevents skin contact and

absorption.[1][2] Gloves should

be disposed of after use or

when contaminated.[4][5]

Body Protection
Impervious clothing, such as a

fully-buttoned lab coat.[1][2][4]

Protects skin and personal

clothing from spills and

contamination.[4]

Respiratory Protection Suitable respirator.

Required when engineering

controls are insufficient or

when handling the powder

form to avoid inhalation of dust

or aerosols.[1][2]

Footwear Closed-toed shoes.[4][5]
Protects feet from spills and

falling objects.[4]

Operational and Disposal Plans
Strict adherence to the following procedural steps is critical for minimizing risk during handling,

storage, and disposal.

Experimental Protocol: Safe Handling and Storage
Preparation: Before handling, ensure a designated work area is prepared. This must be in an

area with adequate ventilation, preferably within a chemical fume hood.[1] An accessible

safety shower and eye wash station are mandatory.[1][2]

Handling the Compound:

Avoid all direct contact with the substance. Do not touch the compound with bare hands.

[1]
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Avoid the formation of dust and aerosols.[1][2]

Weigh and transfer the compound within a fume hood or other ventilated enclosure.

Do not eat, drink, or smoke in the handling area.[2]

Storage:

Keep the container tightly sealed when not in use.[1][2]

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1][2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[2]

Decontaminate all surfaces and equipment by scrubbing with alcohol.[1]

Remove and properly dispose of contaminated PPE. Lab coats and other protective

clothing should not be worn outside the laboratory area.[4][5]

First Aid Procedures
Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present.[1][2] Separate eyelids to ensure thorough flushing and seek prompt medical

attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water.[1] Remove contaminated

clothing and shoes and call a physician.[1][2]
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Inhalation: Relocate the individual to fresh air immediately. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water.[1] Do NOT induce vomiting and call a physician.

[1] If the person feels unwell, call a poison center or doctor.[2]

Disposal Plan
Waste Collection: All waste materials, including the compound itself, empty containers, and

contaminated disposables (gloves, wipes, etc.), must be collected in a designated, approved

waste container.[2]

Spill Management:

In case of a spill, evacuate personnel to a safe area.[1]

Prevent further leakage if possible and keep the product away from drains or water

courses.[1]

For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1]

Collect all spilled material and contaminated absorbents for disposal.[1][2]

Final Disposal: Dispose of the substance and all contaminated materials in accordance with

all applicable country, federal, state, and local regulations.[1] This should be done through a

licensed and approved waste disposal plant.[2]

Visual Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling BET bromodomain
inhibitor 2, from initial preparation to final waste disposal.
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1. Preparation

2. Handling & Experiment

3. Post-Experiment Cleanup

4. Final Disposal
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Caption: Workflow for safe handling of BET bromodomain inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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